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Introduction: Sandalwood oil is a highly valued essential oil in the fragrance, cosmetic, and

pharmaceutical industries, primarily due to its high content of the sesquiterpene alcohols, α-

santalol and β-santalol. These compounds are responsible for the characteristic woody aroma

and possess various biological activities, including antioxidant, anti-inflammatory, and

neuroleptic properties.[1] Traditional extraction methods like steam or hydrodistillation often

require high temperatures and long processing times, which can lead to the degradation of

thermally sensitive compounds.[2]

Supercritical Fluid Extraction (SFE) using carbon dioxide (CO2) has emerged as a superior

green technology for extracting sandalwood oil.[2] Operating at temperatures between 35°C to

50°C, supercritical CO2 acts as a solvent with tunable properties, allowing for selective

extraction.[3] This method avoids the use of organic solvents, prevents thermal degradation of

the extract, and often results in higher yields and a composition closer to the natural state of

the plant material.[3][4] These notes provide a detailed overview of the parameters and

protocols for the efficient extraction of santalol from sandalwood using supercritical and

subcritical CO2.

Quantitative Data Summary
The efficiency and selectivity of santalol extraction are highly dependent on the operational

parameters of the SFE system. The following tables summarize the key parameters and

corresponding results from various studies.
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Table 1: Subcritical CO2 Extraction Parameters and Results for Santalum album

Press
ure
(bar)

Temp
eratur
e (°C)

Partic
le
Size
(µm)

CO2
Flow
Rate (
kg/h )

Durati
on (h)

Oil
Yield
(%)

α-
Santa
lol
(%)

β-
Santa
lol
(%)

Total
Santa
lols
(%)

Sourc
e

200 28 60 5 1 4.11 51.30

27.94

(β-

santal

ene)

~79.24 [1][5]

200 28 60 5 2 1.21 54.50

28.16

(β-

santal

ene)

~82.66 [1][5]

200 28 60 5 4 0.30 51.99

26.76

(β-

santal

ene)

~78.75 [1][5]

200 28 60 5
Total

(4h)
6.51 - - 83 [6]

Note: One study reported β-santalene instead of β-santalol in its detailed composition

analysis.[1][5] However, another study summarizing the same experiment reports a total α- and

β-santalol content of 83%.[6]

Table 2: Supercritical CO2 Extraction Parameters and Results for Santalum album
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Press
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Oil
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(%)
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lol
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β-
Santa
lol
(%)

Total
Santa
lols
(%)

Sourc
e

120 45

Not

Specifi

ed

1.5

Not

Specifi

ed

1.9 46.1 20.4 66.5 [1]

200 60 0.25

Not

Specifi

ed

Not

Specifi

ed

11.3

Not

Specifi

ed

Not

Specifi

ed

Not

Specifi

ed

[7]

Experimental Protocols
This section details a generalized protocol for the extraction of santalol from sandalwood

powder based on methodologies reported in the literature.[5][6]

Protocol 1: Subcritical CO2 Extraction of Sandalwood
Oil
1. Objective: To extract sandalwood oil with a high concentration of santalols using subcritical

liquid CO2.

2. Materials and Equipment:

Raw Material: Finely pulverized sandalwood heartwood powder (e.g., 60 µm particle size).

Solvent: High-purity, food-grade carbon dioxide (CO2).

System: A pilot-scale or laboratory-scale Supercritical Fluid Extraction (SFE) unit equipped

with an extractor vessel, pumps, temperature and pressure controllers, and a separator

vessel.

Analytical Equipment: Gas Chromatography-Mass Spectrometry (GC-MS) for composition

analysis.

3. Methodology:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/287742130_Process_optimization_of_sandalwood_Santalum_album_oil_extraction_by_subcritical_carbon_dioxide_and_conventional_techniques
https://www.researchgate.net/publication/230330029_Western_Australian_Sandalwood_Oil_Extraction_by_Different_Techniques_and_Variations_of_the_Major_Components_in_Different_Sections_of_a_Single_Tree
https://www.benchchem.com/product/b8736038?utm_src=pdf-body
https://www.semanticscholar.org/paper/Process-optimization-of-sandalwood-(Santalum-album)-Nautiyal/d09e4199f0196e912d100716d7b83c5186396134
https://sandalwood-australia.com.au/mt-content/uploads/2019/05/subcritical-co2-sandalwood_5cd12e803a000.pdf
https://www.benchchem.com/product/b8736038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

Obtain high-quality sandalwood (Santalum album) heartwood.

Grind the heartwood to a fine powder with a consistent particle size (e.g., 60 µm). A

smaller particle size increases the surface area for extraction.[7]

Accurately weigh the amount of sandalwood powder to be loaded into the extractor (e.g.,

170 g).[6]

Extraction Procedure:

Load the weighed sandalwood powder into the extractor vessel of the SFE unit.

Seal the extractor vessel securely.

Set the extraction parameters. For subcritical extraction, these are typically:

Pressure: 200 bar[5][6]

Temperature: 28 °C[5][6]

CO2 Flow Rate: 5 kg/h [6]

Begin pumping liquid CO2 through the extractor vessel. The CO2 at this state acts as a

solvent, dissolving the essential oil from the sandalwood matrix.

Maintain the extraction for a specified duration (e.g., 4 hours). It is recommended to collect

fractions at regular intervals (e.g., every hour) to analyze the extraction kinetics and

composition over time.[5]

The CO2-oil mixture flows from the extractor to the separator vessel.

In the separator, reduce the pressure to allow the CO2 to return to its gaseous state,

leaving the extracted oil behind.

Collect the sandalwood oil from the separator.
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Post-Extraction Analysis:

Weigh the collected oil to determine the extraction yield.

Analyze the chemical composition of the oil, particularly the content of α-santalol and β-

santalol, using GC-MS.

Visualized Workflow
The following diagram illustrates the general workflow for the supercritical CO2 extraction of

santalol from sandalwood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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